Cas no 2228111-61-1 (tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate
• CAS No: 2228111-61-1
• MF: C₁₃H₂₇N₃O₂
• MW: 257.372383356094
• CID: 6521239
• PubChem ID: 165825730
• Update Time: 2025-06-27

tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate
• 2228111-61-1
• EN300-1886392
• tert-butyl N-[2-amino-2-(1-methylpiperidin-2-yl)ethyl]carbamate

• Inchi： 1S/C13H27N3O2/c1-13(2,3)18-12(17)15-9-10(14)11-7-5-6-8-16(11)4/h10-11H,5-9,14H2,1-4H3,(H,15,17)
• InChI Key： OLGANAVSQWEGEI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NCC(C1CCCCN1C)N)=O

Computed Properties

• Exact Mass: 257.21032711g/mol
• Monoisotopic Mass: 257.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 67.6Ų

Additional information on tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate

Introduction to Tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate (CAS No. 2228111-61-1)

Tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate, identified by its CAS number 2228111-61-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability, bioavailability, and ability to act as intermediates in the synthesis of more complex molecules.

The structural features of Tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate make it a promising candidate for further exploration in medicinal chemistry. The presence of a tert-butyl group enhances the lipophilicity of the molecule, which can be crucial for membrane permeability and oral bioavailability. Additionally, the N-2-amino and 1-methylpiperidin-2-yl substituents contribute to its potential pharmacological activity by influencing both electronic and steric properties, which are critical factors in binding interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of carbamates. The N-substituted piperidine moiety in this compound is particularly interesting, as piperidine derivatives have been extensively studied for their role in central nervous system (CNS) drugs, cardiovascular agents, and anti-inflammatory medications. The combination of these structural elements suggests that Tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate could exhibit multiple pharmacological effects, making it a valuable scaffold for drug discovery.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. The carbamate functional group can serve as a hinge-binding motif, allowing the molecule to interact with specific pockets on protein targets. This has been demonstrated in various studies where carbamates have been used to modulate enzyme activity, particularly in kinases and other signaling proteins. The tert-butyl group, while providing stability, also helps in fine-tuning the binding affinity by occupying space that might otherwise be occupied by polar residues on the target protein.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have shown that Tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate can effectively bind to several key biological targets, including those implicated in neurological disorders such as Alzheimer's disease and Parkinson's disease. The 1-methylpiperidin-2-yl group is particularly noteworthy, as it has been identified as a crucial element in enhancing binding affinity and selectivity.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired structure. The robustness of the tert-butyl carbamate linkage allows for subsequent modifications without degradation, making it an ideal candidate for further derivatization.

In clinical research settings, compounds like Tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate are being evaluated for their potential therapeutic benefits. Preclinical studies have indicated that derivatives of this class may exhibit anti-inflammatory properties by inhibiting key inflammatory pathways. The ability to modulate these pathways is critical for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmaceutical industry has increasingly recognized the importance of structural diversity in drug discovery programs. By exploring novel scaffolds like Tert-butyl N-2-amino-2-(1-methylpiperidin-2-yl)ethylcarbamate, researchers can identify new lead compounds with improved pharmacokinetic profiles and reduced side effects. The integration of high-throughput screening technologies has further accelerated the process of identifying promising candidates from large libraries of compounds.

Future directions in research may involve exploring analogs of this compound that incorporate additional functional groups or different substituents to enhance their biological activity. For instance, modifications to the N-substituent could lead to compounds with enhanced receptor selectivity or altered metabolic stability. Such modifications are often guided by insights from structure-based drug design approaches, where computational models are used to predict how changes in molecular structure will affect biological activity.

The role of carbamates as bioisosteres cannot be overstated. They have been successfully used to replace other functional groups without significantly altering overall biological activity while improving drug-like properties such as solubility or metabolic stability. This flexibility makes compounds like Tert-butyl N-2-amino-2-(1-methylpiperidin-2-y l)ethylcarbamate highly valuable tools for medicinal chemists seeking to optimize existing drug candidates or develop entirely new therapeutic agents.

In conclusion,Tert-butyl N - 2 - amino - 2 - ( 1 - methyl piperidin - 2 - yl ) ethyl carbamate (CAS No . 2228111 - 61 - 1 ) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with promising preclinical results , position it as a key compound for future drug development efforts . As research continues , we can expect further insights into its potential applications , paving the way for innovative treatments that address unmet medical needs .